4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid
Overview
Description
4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid, also known as 4-AMT, is an aromatic carboxylic acid that has a wide range of applications in scientific research. It is a white crystalline powder with a molecular weight of 219.24 g/mol and a melting point of approximately 150°C. 4-AMT is widely used as a reagent for the synthesis of various organic compounds, and has been studied for its potential applications in biochemistry, pharmacology, and medical research.
Mechanism Of Action
The mechanism of action of 4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid is not fully understood. However, it is believed that 4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid acts as an inhibitor of enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Inhibition of these enzymes can lead to the inhibition of inflammation and pain. Additionally, 4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid has been shown to inhibit the activity of certain proteins, such as protein kinase C (PKC) and protein tyrosine phosphatase (PTP). Inhibition of these proteins can lead to the inhibition of cell proliferation and cell death.
Biochemical and Physiological Effects
4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as COX-2 and LOX, and to inhibit the activity of proteins, such as PKC and PTP. Additionally, 4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid has been shown to have anti-inflammatory and analgesic effects. It has also been shown to have anti-cancer effects, and to reduce the risk of cardiovascular disease.
Advantages And Limitations For Lab Experiments
The use of 4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid in lab experiments has several advantages. 4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid is a relatively inexpensive reagent, and it is relatively easy to synthesize. Additionally, 4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid is highly soluble in water and other solvents, making it easy to use in a variety of experiments. However, there are some limitations to the use of 4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid in lab experiments. 4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid is unstable in the presence of light and oxygen, and it can react with certain compounds, such as amines and sulfides.
Future Directions
There are several potential future directions for the study of 4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid. For example, further research could be conducted to determine the effects of 4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid on other enzymes and proteins, and to determine its potential use as a drug delivery system. Additionally, further research could be conducted to determine the effects of 4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid on other diseases, such as cancer and cardiovascular disease. Finally, further research could be conducted to determine the potential uses of 4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid in drug design and development.
Scientific Research Applications
4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid has been studied for its potential applications in biochemistry, pharmacology, and medical research. In biochemistry, 4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid has been used as a reagent for the synthesis of various organic compounds, such as amino acids and peptides. In pharmacology, 4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid has been studied for its potential use as a drug delivery system. In medical research, 4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid has been used to study the effects of various drugs on the body and to develop new drugs.
properties
IUPAC Name |
4-amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O2S/c1-6-2-4-7(5-3-6)9-8(12)10(11(14)15)16-13-9/h2-5H,12H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNESTTPDUMPMDW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NSC(=C2N)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-3-(4-methylphenyl)-1,2-thiazole-5-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4,6-diethyl-4,8-dimethyl-2-oxo-4H-pyrrolo[3,2,1-ij]quinolin-1(2H)-ylidene)malononitrile](/img/structure/B3038159.png)
![diexo-3-Amino-7-oxa-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid](/img/structure/B3038169.png)
![Methyl 10-[(3E,5E)-7-(2,4-dioxopyrrolidin-3-ylidene)-7-hydroxy-4-methylhepta-3,5-dien-2-yl]-3,5,9-trimethyl-7-oxo-4,11,12-trioxatricyclo[6.3.1.01,5]dodecane-2-carboxylate](/img/structure/B3038171.png)
